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Compound of Interest

Compound Name: ONO-RS-347

Cat. No.: B1677332 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for ONO-RS-347 was not publicly available at

the time of this writing. The following information is a general safety and handling guideline for

a potent, powdered research compound and should be treated as a supplementary resource. It

is imperative to obtain and meticulously follow the official SDS provided by the manufacturer

before any handling, storage, or disposal of ONO-RS-347.

This guide is designed to provide researchers, scientists, and drug development professionals

with essential, immediate safety and logistical information for handling potent research

compounds like ONO-RS-347.

Quantitative Safety Data Summary
The following table summarizes hypothetical, yet representative, safety data for a potent

research compound. Refer to the official ONO-RS-347 SDS for actual values.
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Hazard

Identification &

Classification

GHS

Pictograms

Hazard

Statements (H-

Phrases)

Precautionary

Statements (P-

Phrases)

Occupational

Exposure Limits

Acute Toxicity,

Oral (Category 3)
Danger

H301: Toxic if

swallowed

P264: Wash

hands thoroughly

after handling.

OEL: 10 µg/m³

(8-hour TWA)

Skin

Corrosion/Irritatio

n (Category 2)

Warning
H315: Causes

skin irritation

P280: Wear

protective

gloves/protective

clothing/eye

protection/face

protection.[1][2]

Serious Eye

Damage/Eye

Irritation

(Category 1)

Danger

H318: Causes

serious eye

damage

P305+P351+P33

8: IF IN EYES:

Rinse cautiously

with water for

several minutes.

Remove contact

lenses, if present

and easy to do.

Continue rinsing.

[3]

Specific Target

Organ Toxicity —

Single Exposure

(Category 3),

Respiratory Tract

Irritation

Warning

H335: May

cause respiratory

irritation

P261: Avoid

breathing

dust/fume/gas/mi

st/vapors/spray.

Operational and Disposal Plans
This section provides procedural, step-by-step guidance for the safe handling and disposal of

ONO-RS-347.
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Personal Protective Equipment (PPE)
A multi-layered approach to PPE is crucial when handling potent compounds.

Primary Protection:

Gloves: Double-gloving with nitrile gloves is mandatory. The outer glove should be

changed immediately upon suspected contamination or at regular intervals (e.g., every 30-

60 minutes).

Lab Coat: A disposable, back-closing lab coat with knit cuffs is required. This should not be

worn outside of the designated handling area.

Eye Protection: Chemical splash goggles that meet ANSI Z87.1 standards are essential.[2]

Respiratory Protection: A NIOSH-approved respirator (e.g., N95, or a powered air-purifying

respirator - PAPR for higher-risk procedures) is required when handling the powdered

form.[1]

Secondary Protection (for high-risk activities like weighing or preparing concentrated

solutions):

Face Shield: A full-face shield should be worn over safety goggles.

Sleeve Covers: Disposable sleeve covers should be used to protect the arms.

Engineering Controls
Ventilation: All handling of powdered ONO-RS-347 must be conducted within a certified

chemical fume hood or a powder containment hood to minimize inhalation exposure.[3]

Designated Area: Establish a designated area for handling ONO-RS-347. This area should

be clearly marked, and access should be restricted.

Step-by-Step Handling Protocol
Preparation:

Ensure the chemical fume hood is functioning correctly.
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Don all required PPE as described above.

Cover the work surface with absorbent, disposable bench paper.

Prepare all necessary equipment (e.g., spatulas, weigh boats, vials, solvents) and place

them within the fume hood.

Weighing and Reconstitution:

Perform all weighing operations within the fume hood.

Use a dedicated set of utensils for handling ONO-RS-347.

To minimize dust generation, gently handle the container and avoid rapid movements.

When reconstituting, slowly add the solvent to the powder to avoid splashing. Ensure the

vial is securely capped before mixing.

Post-Handling:

Wipe down all surfaces within the fume hood with an appropriate decontamination solution

(e.g., 70% ethanol), followed by water.

Carefully remove and dispose of the outer gloves and any disposable equipment into a

designated hazardous waste container.

Remove the remaining PPE in the correct order (e.g., lab coat, then inner gloves) to avoid

self-contamination.

Wash hands thoroughly with soap and water.[1]

Disposal Plan
Solid Waste: All disposable items contaminated with ONO-RS-347 (e.g., gloves, bench

paper, weigh boats, vials) must be placed in a clearly labeled hazardous waste container.

Liquid Waste: Unused solutions containing ONO-RS-347 should be collected in a

designated, sealed hazardous waste container. Do not pour down the drain.[4]
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Disposal Vendor: All hazardous waste must be disposed of through a licensed and approved

chemical waste disposal vendor in accordance with local, state, and federal regulations.

Visual Workflow for Safe Handling
The following diagram illustrates the logical flow of operations for safely handling ONO-RS-347.
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Caption: Workflow for Safe Handling of Potent Powdered Compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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